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Compound of Interest

Compound Name: Calystegine A3

Cat. No.: B190721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
Calystegine A3, a naturally occurring polyhydroxylated nortropane alkaloid, has garnered

significant interest within the scientific community for its potent glycosidase inhibitory activity.

This technical guide provides a comprehensive overview of its chemical properties, biological

functions, and relevant experimental methodologies.

Identifier Value

CAS Number 131580-36-4[1][2][3][4]

Molecular Formula C₇H₁₃NO₃[1][2][3][4][5][6]

Molecular Weight 159.18 g/mol [1][4][7]

IUPAC Name
(1R,2S,3R,5R)-8-azabicyclo[3.2.1]octane-1,2,3-

triol[1][6]

Synonyms
(+)-Calystegine A3, 8-Azabicyclo[3.2.1]octane-

1,2,3-triol[2]

Biological Activity and Mechanism of Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b190721?utm_src=pdf-interest
https://www.benchchem.com/product/b190721?utm_src=pdf-body
https://www.benchchem.com/product/b190721
https://www.lgcstandards.com/GB/en/p/TRC-C148950
https://aobious.com/aobious/ultra-pure-pharmacological-standard/13533-calystegine-a3.html
https://www.dextrauk.com/products/monosaccharides/imino-sugars/calystegine-a3/
https://www.benchchem.com/product/b190721
https://www.lgcstandards.com/GB/en/p/TRC-C148950
https://aobious.com/aobious/ultra-pure-pharmacological-standard/13533-calystegine-a3.html
https://www.dextrauk.com/products/monosaccharides/imino-sugars/calystegine-a3/
https://www.guidechem.com/encyclopedia/calystegine-a3-dic189521.html
https://pubchem.ncbi.nlm.nih.gov/compound/Calystegine-A3
https://www.benchchem.com/product/b190721
https://www.dextrauk.com/products/monosaccharides/imino-sugars/calystegine-a3/
https://www.metabofood.org/compound/3116
https://www.benchchem.com/product/b190721
https://pubchem.ncbi.nlm.nih.gov/compound/Calystegine-A3
https://www.lgcstandards.com/GB/en/p/TRC-C148950
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calystegine A3 is recognized primarily for its role as a glycosidase inhibitor.[8] Glycosidases

are a broad class of enzymes responsible for the hydrolysis of glycosidic bonds in complex

carbohydrates. The inhibitory action of Calystegine A3 is of particular interest in the context of

lysosomal storage disorders, such as Gaucher's disease.

In Gaucher's disease, a deficiency in the enzyme β-glucocerebrosidase leads to the

accumulation of glucocerebroside in lysosomes. Calystegine A3 has been shown to act as a

pharmacological chaperone for mutant β-glucocerebrosidase. It binds to the enzyme, assisting

in its proper folding and stabilization, thereby increasing its residual activity within the cell. This

chaperone effect helps to reduce the accumulation of the substrate and alleviate the cellular

pathology associated with the disease.

Signaling Pathway and Experimental Workflow
To elucidate the mechanism of action of Calystegine A3 as a pharmacological chaperone, a

series of experiments are typically conducted. The following diagrams illustrate a

representative signaling pathway and a general experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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